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Compound of Interest

Compound Name: Novurit

Cat. No.: B1215209 Get Quote

Disclaimer: The following guidance is based on the Safety Data Sheet (SDS) for NOVADURIT,

a one-component anaerobic sealant. It is imperative to consult the specific SDS for the

particular Novurit product you are using and to conduct a thorough risk assessment before

commencing any work.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for researchers, scientists, and drug development

professionals handling Novurit anaerobic sealants.

Hazard Identification and Classification
Novurit is classified as a hazardous mixture according to Regulation (EC) No 1272/2008. The

primary hazards are summarized in the table below.

Hazard Class Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.[1]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction.[1]

Eye Irritation (Category 2) H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[1]

(Single Exposure, Category 3)
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling Novurit.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face
Safety glasses with side

shields or goggles.
EN 166 or equivalent

Skin
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).
EN 374 or equivalent

Body
Protective work clothing or lab

coat.

Respiratory

Use in a well-ventilated area. If

ventilation is inadequate, use a

suitable respirator.

A detailed workflow for donning and doffing PPE is provided in the diagram below to ensure

proper procedures are followed, minimizing cross-contamination.

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Safety Goggles 3. Gloves

1. Gloves 2. Lab Coat 3. Safety Goggles

Click to download full resolution via product page

PPE Donning and Doffing Workflow
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Operational and Handling Procedures
Adherence to proper handling procedures is essential for the safe use of Novurit.

Step-by-Step Handling Protocol:

Preparation: Ensure the work area is well-ventilated. Have all necessary PPE, spill

containment materials, and first aid equipment readily available.

Dispensing: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in the

handling area.

Application: Apply Novurit as per the manufacturer's instructions.

Post-Application: Wash hands thoroughly with soap and water after handling and before

breaks or meals.[1]

Storage: Store in a tightly closed original container in a cool, well-ventilated place away from

direct sunlight and heat sources.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

The following table summarizes the first aid procedures for different types of exposure.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing

difficulties occur, seek medical attention.[1]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water. If

skin irritation or a rash occurs, seek medical

advice.[1]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink 1-2 glasses of water. Seek

immediate medical attention and show the

Safety Data Sheet.[1]

The logical flow for responding to an exposure event is illustrated in the diagram below.

Exposure Route

Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water for 15 mins
Remove Contact Lenses

Rinse Mouth
Drink Water

Seek Medical Attention
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First Aid Response to Novurit Exposure

In case of a spill, follow these steps:

Ensure Safety: Wear appropriate PPE.

Containment: Prevent the spill from entering drains or watercourses.

Clean-up: Absorb the spill with an inert material (e.g., sand, earth) and collect it into a

suitable, labeled container for disposal.

Decontamination: Clean the spill area with a suitable cleaning agent.

Disposal Plan
Proper disposal of Novurit and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Unused Product: Dispose of unused Novurit as hazardous waste in accordance with local,

state, and federal regulations. Do not dispose of it in drains or the environment.

Empty Containers: Empty containers may retain product residue and should be disposed of

as hazardous waste.

Contaminated Materials: Absorbent materials, contaminated clothing, and other items that

have come into contact with Novurit should be collected in a labeled container and disposed

of as hazardous waste.

The disposal workflow is outlined in the following diagram.
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Types of Waste

Waste Generation

Unused Novurit Empty Container Contaminated Materials

Collect in Labeled
Hazardous Waste Container

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Novurit Waste Disposal Plan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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